Cas no 1040064-37-6 (N-(3-Fluorobenzyl)-4-iodoaniline)

• Product Name: N-(3-Fluorobenzyl)-4-iodoaniline
• CAS No: 1040064-37-6
• MF: C₁₃H₁₁FIN
• MW: 327.13601899147
• CID: 2604847
• PubChem ID: 28878748
• Update Time: 2025-04-21

N-(3-Fluorobenzyl)-4-iodoaniline Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorobenzyl)-4-iodoaniline, 97%
• N-[(3-fluorophenyl)methyl]-4-iodoaniline
• AKOS009061458
• N-(3-Fluorobenzyl)-4-iodoaniline
• 1040064-37-6

• MDL： MFCD11180018
• Inchi： 1S/C13H11FIN/c14-11-3-1-2-10(8-11)9-16-13-6-4-12(15)5-7-13/h1-8,16H,9H2
• InChI Key： BFDUVWQDCIALAD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NCC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 326.99203g/mol
• Monoisotopic Mass: 326.99203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Boiling Point: 367.8±27.0 °C at 760 mmHg
• Flash Point: 214.1±28.8 °C

N-(3-Fluorobenzyl)-4-iodoaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃